Cas no 1258070-71-1 (Ethyl 2,3-diamino-6-fluorobenzoate)
1258070-71-1 structure
Product Name:Ethyl 2,3-diamino-6-fluorobenzoate
CAS No:1258070-71-1
MF:C9H11FN2O2
MW:198.194245576859
CID:2121599
Update Time:2023-08-04
Ethyl 2,3-diamino-6-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- 2,3-diamino-6-fluoro-benzoic acid ethyl ester
- ethyl 2,3-diamino-6-fluorobenzoate
- PLRVSTFCRXBVEU-UHFFFAOYSA-N
- Benzoicacid,2,3-diamino-6-fluoro-,ethylester
- Ethyl 2,3-diamino-6-fluorobenzoate
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- Inchi: 1S/C9H11FN2O2/c1-2-14-9(13)7-5(10)3-4-6(11)8(7)12/h3-4H,2,11-12H2,1H3
- InChI Key: PLRVSTFCRXBVEU-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=C1C(=O)OCC)N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Topological Polar Surface Area: 78.3
Ethyl 2,3-diamino-6-fluorobenzoate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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